Cas no 55954-61-5 (Pseudohypericin)

• Product Name: Pseudohypericin
• CAS No: 55954-61-5
• Molecular Formula: C₃₀H₁₆O₉
• Molecular Weight: 520.4426
• MDL: MFCD00133794
• CID: 56875
• PubChem ID: 329815266

Pseudohypericin Properties

Names and Identifiers

• Pseudohypericin
• HA062629
• PSEUDOHYPERICIN(P) PrintBack
• 1,3,4,6,8,13-Hexahydroxy-10-hydroxymethyl-11-methyl-phenanthro[1,10,9,8-opqra]perylen-7,14-dion
• 1,3,4,6,8,13-hexahydroxy-10-hydroxymethyl-11-methyl-phenanthro[1,10,9,8-opqra]perylene-7,14-dione
• BIDD:PXR0086
• C30H16O9
• Phenanthro(1,10,9,8-opgra)perylene-7,14-dione,1,3,4,6,8,13-hexahydroxy-10-(hydroxymethyl)-11-methyl-,stereoisomer
• Psuedohypericin
• Pseudohypericin(6CI)
• MQ0U4663ZO
• Pseudohypericin , HPLC Grade
• Pseudohypericin, >=95% (HPLC)
• Pseudohypericin, analytical standard
• BCP15641
• NSC624609
• HSCI1_000222
• LMPK13040014
• BDBM50333880
• SMP2_000351
• O910
• hexahydroxy-(hyd
• DTXSID00204541
• 55954-61-5
• SCHEMBL25982
• 1,3,4,6,8,13-hexahydroxy-10-(hydroxymethyl)-11-methylphenanthro[1,10,9,8-opqra]perylene-7,14-dione
• Phenanthro(1,10,9,8-opgra)perylene-7,14-dione, 1,3,4,6,8,13-hexahydroxy-10-(hydroxymethyl)-11-methyl-, stereoisomer
• hexahydroxy-(hydroxymethyl)-methyl-[?]dione
• FT-0645051
• PSEUDOHYPERICIN (CONSTITUENT OF ST. JOHN'S WORT) [DSC]
• NSC-624609
• 9,11,13,16,18,20-hexahydroxy-5-(hydroxymethyl)-24-methyloctacyclo[13.11.1.12,10.03,8.04,25.019,27.021,26.014,28]octacosa-1(26),2,4(25),5,8,10,12,14(28),15(27),16,18,20,23-tridecaene-7,22-dione
• PHENANTHRO(1,10,9,8-OPQRA)PERYLENE-7,14-DIONE, 1,3,4,6,8,13-HEXAHYDROXY-10-(HYDROXYMETHYL)-11-METHYL-
• MFCD00133794
• HSDB 8107
• NS00094601
• UNII-MQ0U4663ZO
• Q-100649
• 5,9,11,18,22,24-hexahydroxy-13-(hydroxymethyl)-16-methyloctacyclo[13.11.1.1(2),(1)?.0(3),?.0?,(2)?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1,3,5,8,10(28),11,13,15(27),16,18,21(26),22,24-tridecaene-7,20-dione
• YXBUQQDFTYOHQI-UHFFFAOYSA-N
• pseudohypericin

• MDL： MFCD00133794
• InChIKey： NODGUBIGZKATOM-UHFFFAOYSA-N
• Inchi： 1S/C30H16O9/c1-7-2-9(32)19-23-15(7)16-8(6-31)3-10(33)20-24(16)28-26-18(12(35)5-14(37)22(26)30(20)39)17-11(34)4-13(36)21(29(19)38)25(17)27(23)28/h2-5,31,34-39H,6H2,1H3
• SMILES： O([H])C1C2=C(C([H])=C(C3C4C(=C([H])C(=C5C(=C6C(C([H])=C(C([H])([H])[H])C7=C8C(C([H])([H])O[H])=C([H])C(C=1C8=C(C=32)C(C=45)=C76)=O)=O)O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 520.079432g/mol
• Surface Charge: 0
• XLogP3: 4.5
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 1
• Monoisotopic Mass: 520.079432g/mol
• Monoisotopic Mass: 520.079432g/mol
• Topological Polar Surface Area: 176Ų
• Heavy Atom Count: 39
• Complexity: 1190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 978
• Surface Charge: 0
• Molecular Weight: 520.4

Experimental Properties

• LogP: 4.57570
• PSA: 175.75000
• Boiling Point: 994.7±65.0 °C at 760 mmHg
• Vapor Pressure: 1.8X10-27 mm Hg at 25 °C (est)
• Flash Point: 569.2±30.8 °C
• Solubility: In water, 2.85X10-4 mg/L at 25 °C (est)
• Color/Form: Not available
• Solubility: Not available
• Density: 2.0±0.1 g/cm3

Related Categories

• Anthraquinones